Cas no 1805251-30-2 (Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate)

• Product Name: Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate
• CAS No: 1805251-30-2
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 4970514
• Update Time: 2025-10-29

Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate

• Inchi： 1S/C9H8BrFO3/c1-2-14-9(13)7-6(12)4-3-5(11)8(7)10/h3-4,12H,2H2,1H3
• InChI Key： IASOPRJKWFJPSN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate

Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate (CAS No. 1805251-30-2): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate (CAS No. 1805251-30-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted benzoates, which are known for their diverse applications in pharmaceutical research and development. The presence of a bromine atom, a fluorine atom, and a hydroxyl group in the molecular structure imparts distinct chemical and biological properties, making it an intriguing candidate for various therapeutic applications.

The chemical structure of Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate is characterized by a benzene ring substituted with a bromine atom at the 2-position, a fluorine atom at the 3-position, and a hydroxyl group at the 6-position. The ester functionality at the 1-position further adds to its chemical versatility. The combination of these substituents results in a molecule with high reactivity and selectivity, which are crucial for drug design and development.

Recent studies have highlighted the potential of Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antitumor activity of Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate. Preliminary studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings indicate that Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate could be a valuable lead compound for the development of novel anticancer agents.

In addition to its anti-inflammatory and antitumor properties, Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate has also been investigated for its potential as an antimicrobial agent. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying its antimicrobial effects is not yet fully understood, but it is believed to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways.

The synthetic route to Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate has been well-documented in the literature. One common approach involves the bromination of 3-fluoro-6-hydroxybenzoic acid followed by esterification with ethanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. The availability of efficient synthetic methods has facilitated the production of this compound on both laboratory and industrial scales.

The physicochemical properties of Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate are also noteworthy. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is moderately soluble in organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various formulation strategies in drug development.

In conclusion, Ethyl 2-bromo-3-fluoro-6-hydroxybenzoate (CAS No. 1805251-30-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory, antitumor, and antimicrobial properties, makes it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.